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Compound of Interest

Compound Name: Abz-FRF(4NO2)

Cat. No.: B15549586 Get Quote

Introduction

The peptide Abz-FRF(4NO2), or o-Aminobenzoyl-Phenylalanyl-Arginyl-Phenylalanyl-(4-

Nitrophenylalanine), is an internally quenched fluorogenic substrate designed for the sensitive

detection of protease activity. It is particularly useful for assaying serine proteases such as

Plasma Kallikrein (PK), which plays a significant role in the kinin-kallikrein system, influencing

processes like inflammation, blood pressure regulation, and coagulation[1]. The substrate

incorporates a fluorophore (Abz, o-aminobenzoyl) and a quencher (4NO2-Phe, 4-

nitrophenylalanine). In its intact state, the fluorescence of the Abz group is suppressed by the

4NO2 group through Förster Resonance Energy Transfer (FRET). Upon enzymatic cleavage of

the peptide bond between the fluorophore and quencher, the suppression is relieved, resulting

in a quantifiable increase in fluorescence intensity.

Principle of the Assay
The core principle of the assay is based on the enzymatic hydrolysis of the peptide substrate.

The enzyme, for instance, Plasma Kallikrein, recognizes and cleaves a specific peptide bond

within the FRF sequence. This cleavage separates the Abz fluorophore from the 4NO2

quencher. The separation eliminates the FRET effect, leading to a significant increase in the

fluorescence emission of the Abz group when excited at its optimal wavelength. The rate of this

fluorescence increase is directly proportional to the enzyme's activity. The typical excitation and

emission wavelengths for the Abz/NO2 pair are approximately 320 nm and 420 nm,

respectively[2].
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Mechanism of Action: FRET Substrate Cleavage
1. Reagent Preparation

(Buffer, Substrate, Enzyme)

2. Plate Setup
Add Buffer and Enzyme/
Control to 96-well plate

3. Pre-incubation
5 minutes at 37°C

4. Initiate Reaction
Add Substrate Solution

5. Kinetic Measurement
Read Fluorescence (Ex:320/Em:420 nm)

 every 60s for 30-60 min

6. Data Analysis
Calculate ΔRFU/Δt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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